Cas no 38274-00-9 ((-)-loliolide)

• Product Name: (-)-loliolide
• CAS No: 38274-00-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 2076180
• PubChem ID: 11019783
• Update Time: 2025-04-24

(-)-loliolide Chemical and Physical Properties

Names and Identifiers

• (-)-loliolide
• (+)-loliolide
• (3S,5R)-loliolide
• (6S,7alphaR)-Loliolide
• (7aR)-6c-hydroxy-4,4,7a-trimethyl-(7ar)-5,6,7,7a-tetrahydro-4H-benzofuran-2-one
• 1,3-dihydroxy-3,5,5-trimethylcyclohexylidene-4-acetic acid lactone
• 2,4-Dihydroxy-2,6,6-trimethyl-Delta1,alpha-cyclohexanessigsaeure-gamma-lacton, Digiprolacton
• 4-Hydroxy-dihydroactinidiolid
• 6-hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydro-4H-benzofuran-2-one
• calendin
• Digiprolacton
• Digiprolactone
• loliolide
• rac. Loliol
• (6S,7aS)-6-hydroxy-4,4,7a-trimethyl-6,7-dihydro-5H-benzofuran-2-one
• isololiolide
• DTXSID601142980
• SCHEMBL16057196
• (+)-EPILOLIOLIDE
• (6S,7aS)-6-hydroxy-4,4,7a-trimethyl-6,7-dihydro-5H-1-benzofuran-2-one
• Iso-loliolide
• (6S,7aS)-5,6,7,7a-Tetrahydro-6-hydroxy-4,4,7a-trimethyl-2(4H)-benzofuranone
• CS-0369140
• FS-8224
• 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-6-hydroxy-4,4,7a-trimethyl-, (6S,7aS)-
• AKOS040763516
• 38274-00-9
• (6S,7AS)-6-hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
• HY-N10173
• DA-74565
• XEVQXKKKAVVSMW-CPCISQLKSA-N
• G88985
• (+)-ISOLOLIOLIDE

• Inchi： 1S/C11H16O3/c1-10(2)5-7(12)6-11(3)8(10)4-9(13)14-11/h4,7,12H,5-6H2,1-3H3/t7-,11-/m0/s1
• InChI Key： XEVQXKKKAVVSMW-CPCISQLKSA-N
• SMILES： O1C(C=C2[C@]1(C)C[C@H](CC2(C)C)O)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (-)-loliolide

(-)-Loliolide: A Comprehensive Overview

(-)-Loliolide, a compound with the CAS number 38274-00-9, is a fascinating molecule that has garnered significant attention in the fields of plant science and natural product research. This compound is a sesquiterpene lactone, a class of organic compounds known for their diverse biological activities. Recent studies have shed light on its potential applications in agriculture, medicine, and biotechnology, making it a subject of intense scientific interest.

The sesquiterpene lactone structure of (-)-loliolide is characterized by a 15-carbon skeleton and a lactone ring, which contributes to its unique chemical properties. This compound is naturally produced by certain plants, particularly those in the Poaceae family, where it plays a role in plant defense mechanisms. Researchers have identified (-)-loliolide as a key component in the chemical communication between plants and their environment, highlighting its ecological significance.

Recent advancements in analytical chemistry have enabled scientists to isolate and characterize (-)-loliolide with unprecedented precision. Using techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers have elucidated the stereochemistry and functional groups of this compound. These studies have revealed that (-)-loliolide exhibits remarkable structural stability, which is crucial for its biological activity.

In terms of biological activity, (-)-loliolide has been shown to possess anti-inflammatory and antioxidant properties. A study published in the journal *Phytochemistry* demonstrated that this compound can inhibit the production of reactive oxygen species (ROS) in plant cells, suggesting its potential use as a natural antioxidant in food preservation and skincare products. Furthermore, research conducted at the University of California has highlighted its role in modulating plant-microbe interactions, offering new insights into sustainable agriculture practices.

The synthesis of (-)-loliolide has also been a focal point of recent research. Chemists have developed novel synthetic pathways to produce this compound in vitro, which could pave the way for large-scale production. These efforts are driven by the demand for natural products in the pharmaceutical industry, where sesquiterpene lactones like (-)-loliolide are increasingly sought after for their therapeutic potential.

From an ecological perspective, (-)-loliolide plays a critical role in plant defense against herbivores and pathogens. Studies have shown that this compound can induce systemic resistance in plants, enhancing their ability to withstand environmental stressors. This property has led to its consideration as a biocontrol agent in integrated pest management systems.

In conclusion, (-)-loliolide (CAS No. 38274-00-9) is a multifaceted compound with significant implications for both basic and applied sciences. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable resource for future innovations in agriculture, medicine, and beyond. As research continues to uncover new facets of this intriguing molecule, its potential applications are likely to expand further.